3-(4-Ethoxyanilino)-1-ethylpyrazin-2-one

• IUPAC Name: 3-(4-ethoxyanilino)-1-ethylpyrazin-2-one
• InChI: InChI=1S/C14H17N3O2/c1-3-17-10-9-15-13(14(17)18)16-11-5-7-12(8-6-11)19-4-2/h5-10H,3-4H2,1-2H3,(H,15,16)
• InChI Key: LIFKGXFYNVLSLF-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CN=C(C1=O)NC2=CC=C(C=C2)OCC
• Molecular Formula: C14H17N3O2
• Molecular Weight: 259.30 g/mol

Description

3-(4-Ethoxyanilino)-1-ethylpyrazin-2-one is a pyrazinone derivative characterized by a pyrazin-2-one core substituted with an ethyl group at position 1 and a 4-ethoxyanilino moiety at position 3. Pyrazinones are heterocyclic compounds known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties . The ethyl group at position 1 may further modulate steric and electronic interactions in biological systems.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Anilino Group

(a) 3-(4-Fluoroanilino)-1-(5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)but-2-en-1-one

• Core Structure: Pyrazole vs. pyrazinone.
• Substituent: 4-Fluoroanilino vs. 4-ethoxyanilino.
• Key Differences: The fluorine atom (electronegative, small) may improve metabolic stability via reduced oxidative metabolism compared to the ethoxy group .
• Applications : Structural studies suggest utility in crystallography and as intermediates for bioactive molecules .

(b) (Z)-Methyl 3-(4-ethoxyanilino)acrylate

• Core Structure: Acrylate ester vs. pyrazinone.
• Substituent: Shared 4-ethoxyanilino group.
• Key Differences: The acrylate ester functionality renders this compound a β-enamino ester, a precursor for synthesizing β-enamino acids and γ-enamino alcohols . The pyrazinone core in the target compound offers a rigid heterocyclic scaffold, which may enhance binding specificity in drug design.
• Applications : Demonstrated utility in environmentally friendly synthetic methodologies .

Variations in Core Structure and Backbone

(a) 1-[1,1'-Biphenyl]-4-yl-3-(4-ethoxyanilino)-1-propanone

• Core Structure: Propanone vs. pyrazinone.
• Substituent: Shared 4-ethoxyanilino group.
• Key Differences: The biphenyl-propanone backbone increases molecular weight (361.43 g/mol vs. The ketone group may participate in redox reactions, unlike the pyrazinone’s lactam ring.
• Applications: Limited data, but structural analogs are explored in medicinal chemistry .

(b) (E)-3-(4-Methoxyanilino)-1-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-2-propen-1-one

• Core Structure: Thiazole vs. pyrazinone.
• Substituent: 4-Methoxyanilino vs. 4-ethoxyanilino.
• Key Differences :
  • The thiazole ring introduces sulfur, which can engage in hydrogen bonding and π-interactions.
  • The ethoxy group’s larger size (vs. methoxy) may alter steric hindrance in biological targets.
• Applications : Thiazole derivatives are widely studied for antimicrobial and anticancer activities .

Data Table: Structural and Property Comparison

Compound Name	Core Structure	Substituent	Molecular Weight (g/mol)	Key Features	Potential Applications
3-(4-Ethoxyanilino)-1-ethylpyrazin-2-one	Pyrazinone	4-Ethoxy	233.27	Rigid lactam ring, moderate lipophilicity	Drug discovery, agrochemicals
(Z)-Methyl 3-(4-ethoxyanilino)acrylate	Acrylate ester	4-Ethoxy	237.27	Reactive β-enamino ester	Synthetic intermediate
1-[1,1'-Biphenyl]-4-yl-3-(4-ethoxyanilino)-1-propanone	Propanone	4-Ethoxy	361.43	High hydrophobicity	Medicinal chemistry
(E)-3-(4-Methoxyanilino)-...thiazol-5-yl)-prop-en-1-one	Thiazole	4-Methoxy	350.43	Sulfur-containing heterocycle	Antimicrobial agents
3-(4-Fluoroanilino)-...but-2-en-1-one	Pyrazole	4-Fluoro	354.35 (calculated)	Enhanced metabolic stability	Structural biology

Research Findings and Implications

• Synthetic Routes: The target compound’s synthesis likely involves condensation reactions between ethyl pyrazinone precursors and 4-ethoxyaniline, analogous to β-enamino ester preparations .
• Crystallography: Structural analogs like (Z)-methyl 3-(4-ethoxyanilino)acrylate exhibit planar geometries stabilized by intramolecular hydrogen bonds (N-H···O), a feature that may extend to the target compound .